
Delphinidin 3,5-diglucoside: A Technical Guide
to its Natural Sources and Biosynthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B15588752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Delphinidin 3,5-diglucoside is a prominent member of the anthocyanin family, a class of

water-soluble flavonoids responsible for many of the vibrant red, purple, and blue colors

observed in higher plants.[1] As a glycosylated derivative of the aglycone delphinidin, this

compound not only contributes significantly to plant pigmentation but also exhibits a range of

biological activities, including potent antioxidant and anti-inflammatory properties, making it a

subject of increasing interest in the fields of nutrition, pharmacology, and drug development.[2]

This technical guide provides an in-depth overview of the natural sources of delphinidin 3,5-
diglucoside, its biosynthetic pathway, and detailed experimental protocols for its extraction,

isolation, and characterization.

Natural Sources of Delphinidin 3,5-diglucoside
Delphinidin 3,5-diglucoside is widely distributed throughout the plant kingdom, contributing to

the deep blue and purple hues of various fruits, flowers, and vegetables.[3] Notable sources

include pomegranates (Punica granatum), muscadine grapes (Vitis rotundifolia), and the

flowers of Delphinium and Clitoria ternatea species.[3][4] The concentration of delphinidin 3,5-
diglucoside can vary significantly depending on the plant species, cultivar, maturity stage, and

environmental conditions.[5]
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Quantitative Data on Delphinidin 3,5-diglucoside
Content
The following table summarizes the reported concentrations of delphinidin 3,5-diglucoside in

various natural sources. This data is crucial for researchers aiming to isolate the compound or

to develop functional foods and nutraceuticals.

Natural Source Plant Part
Concentration
(mg/100g or
mg/100mL)

Reference(s)

Pomegranate (Punica

granatum)

Juice (from

concentrate)
2.11 mg/100mL [6]

Pomegranate (Punica

granatum)
Pure Juice (average)

1.56 mg/100mL

(ranging from 0.01 to

6.11)

[6][7]

Pomegranate (Punica

granatum cv.

'Taishanhong')

Juice
364.0 mg/100g (Total

Anthocyanins)
[8]

Muscadine Grape

(Vitis rotundifolia)
Berries

Variable, present as a

common anthocyanin
[4]

Eggplant (Solanum

melongena)
Skin Present [2]

Blueberries Fruit Present [2]

Blackcurrants Fruit Present [2]

Purple Cabbage Leaves Present [2]

Biosynthesis of Delphinidin 3,5-diglucoside
The biosynthesis of delphinidin 3,5-diglucoside is a multi-step process that begins with the

general phenylpropanoid pathway and proceeds through the flavonoid and anthocyanin-

specific branches. The pathway involves a series of enzymatic reactions that build the core

delphinidin structure, which is then glycosylated at the 3 and 5 positions.
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The key steps and enzymes involved are:

Phenylpropanoid Pathway: This initial stage produces p-coumaroyl-CoA from phenylalanine.

Flavonoid Biosynthesis:

Chalcone Synthase (CHS): Catalyzes the condensation of p-coumaroyl-CoA and three

molecules of malonyl-CoA to form naringenin chalcone.

Chalcone Isomerase (CHI): Converts naringenin chalcone to naringenin.

Flavanone 3-Hydroxylase (F3H): Hydroxylates naringenin to produce dihydrokaempferol.

Flavonoid 3',5'-Hydroxylase (F3'5'H): A key enzyme that introduces hydroxyl groups at the

3' and 5' positions of the B-ring of dihydrokaempferol, leading to the formation of

dihydromyricetin. This step is critical for the synthesis of delphinidin-based anthocyanins.

[9]

Anthocyanin Biosynthesis:

Dihydroflavonol 4-Reductase (DFR): Reduces dihydromyricetin to leucodelphinidin.

Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): Oxidizes

leucodelphinidin to form the unstable aglycone, delphinidin.

Glycosylation: The final and crucial steps for the formation of delphinidin 3,5-diglucoside
involve the attachment of glucose moieties to the delphinidin backbone. This is catalyzed by

specific UDP-glucose dependent glucosyltransferases (UGTs).

UDP-glucose:anthocyanidin 3-O-glucosyltransferase (UF3GT): This enzyme transfers a

glucose molecule from UDP-glucose to the 3-hydroxyl group of delphinidin, forming

delphinidin 3-O-glucoside.[10][11]

UDP-glucose:anthocyanin 5-O-glucosyltransferase (UF5GT): Subsequently, this enzyme

catalyzes the transfer of a second glucose molecule to the 5-hydroxyl group of delphinidin

3-O-glucoside, yielding delphinidin 3,5-diglucoside.[12][13] The order of these

glycosylation steps is crucial for the final product formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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